Cas no 12109-71-6 (Bis(methylcyclopentadienyl)zirconium dichloride)

• Product Name: Bis(methylcyclopentadienyl)zirconium dichloride
• CAS No: 12109-71-6
• MF: C₁₂H₁₄Cl₂Zr
• MW: 320.369560718536
• MDL: MFCD00672106
• CID: 48785
• Update Time: 2025-09-18

Bis(methylcyclopentadienyl)zirconium dichloride Chemical and Physical Properties

Names and Identifiers

• Bis(methylcyclopentadienyl)zirconium dichloride
• dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]-zirconiu
• BIS(METHYLCYCLOPENTADIENYL)ZIRCONIUM(IV) DICHLORIDE
• Bis(methylcyclopentadienyl)zirkoniumdichlorid
• Zirconium, dichlorobis[(1,2,3,4,5-eta)-1-methyl-2,4-cyclopentadien-1-yl]-
• ACETAMIDE,N-METHYL-,COMPD. WITH OCTAHYDRO-1,3,5,7-TETRANITRO-1,3,5,7-TETRAZOCINE (1:1)
• (CH3Cp)2ZrCl2
• (MeCp)2ZrCl2
• Zirconium,dichlorobis[(1,2,3,4,5-h)-1-methyl-2,4-cyclopentadien-1-yl]-
• Bis(methylcyclopentadienyl)zirconium(Ⅳ) dichloride
• Bis(methylcyclopentadienyl)zirconium dichloride ISO 9001：2015 REACH

• MDL： MFCD00672106
• Inchi： 1S/2C6H7.2ClH.Zr/c2*1-6-4-2-3-5-6;;;/h2*2-5H,1H3;2*1H;/q;;;;+2/p-2
• InChI Key： LOKCKYUBKHNUCV-UHFFFAOYSA-L
• SMILES： [C]1(C)[CH][CH][CH][CH]1.[C]1(C)[CH][CH][CH][CH]1.[Zr](Cl)Cl |^1:0,2,3,4,5,6,8,9,10,11|

Computed Properties

• Exact Mass: 317.95200
• Monoisotopic Mass: 317.95196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 180-184 ºC
• Boiling Point: 85.8 °C at 760 mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 4.20220
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Bis(methylcyclopentadienyl)zirconium dichloride Security Information

• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：储存于紧闭密封的容器中。 储存于阴凉、干燥、通风良好的区域，远离不相容的物质。不暴露于空气中. 避免潮湿。 存储与惰性气氛中。